3-(4-chloro-2-fluorophenyl)-6-(1-ethyl-3-methyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H12ClFN6S
• Molecular Weight: 362.8 g/mol
• IUPAC Name: 3-(4-chloro-2-fluorophenyl)-6-(2-ethyl-5-methylpyrazol-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H12ClFN6S/c1-3-22-12(6-8(2)20-22)14-21-23-13(18-19-15(23)24-14)10-5-4-9(16)7-11(10)17/h4-7H,3H2,1-2H3
• InChI Key: PMEYVWUKLWAUGL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)C2=NN3C(=NN=C3S2)C4=C(C=C(C=C4)Cl)F

Description

3-(4-chloro-2-fluorophenyl)-6-(1-ethyl-3-methyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex organic compound that belongs to the class of triazolothiadiazoles This compound is characterized by its unique structure, which includes a triazole ring fused to a thiadiazole ring, and substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(4-chloro-2-fluorophenyl)-6-(1-ethyl-3-methyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole typically involves multiple steps, starting from readily available starting materials One common synthetic route involves the cyclization of appropriate precursors under specific reaction conditions For instance, the synthesis may begin with the preparation of a hydrazine derivative, followed by its reaction with a suitable thiocarbonyl compound to form the thiadiazole ring